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Compound of Interest

Compound Name: 4-Nitrophenethyl bromide

Cat. No.: B145958 Get Quote

4-Nitrophenethyl Bromide: A Technical Guide for
Researchers
An In-depth Whitepaper on the Commercial Availability, Physicochemical Properties, and

Applications of a Key Research Chemical

For researchers, scientists, and professionals in drug development, 4-Nitrophenethyl bromide
(CAS No. 5339-26-4) is a valuable reagent, primarily utilized as a specific substrate for the

Theta-class of Glutathione S-transferases (GSTs). This technical guide provides a

comprehensive overview of its commercial availability, key suppliers, physicochemical

properties, and relevant experimental contexts.

Commercial Availability and Suppliers
4-Nitrophenethyl bromide is readily available from a variety of chemical suppliers catering to

the research and development sector. Purity levels are typically high, with most suppliers

offering grades of ≥98% or 99%.[1][2] The compound is generally supplied as a slightly yellow

to light yellow crystalline solid.[1][3]

Key global suppliers include:

Sigma-Aldrich (Merck): Offers the compound with a stated purity of 98%. While a specific

Certificate of Analysis (CoA) for a particular lot is available upon request, general
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documentation is accessible on their website.

Thermo Scientific Chemicals (formerly Acros Organics): Provides 4-Nitrophenethyl
bromide with a purity of 98%.[4]

Santa Cruz Biotechnology (SCBT): Lists the product with a purity of ≥98%.[2]

LGC Standards (TRC): Supplies the compound and provides the option for exact weight

packaging with a corresponding certificate.[5]

TCI (Tokyo Chemical Industry): Offers the product with a purity of >98.0% as determined by

gas chromatography (GC).[6]

Apollo Scientific: Lists 4-Nitrophenethyl bromide with a purity of 98%.[7]

Home Sunshine Pharma: A manufacturer and supplier in China offering the product with an

assay of ≥99.0%.[1]

Nanjing Winsome Chemical Limited: Provides the compound with a content of 98%.[3]

Pricing and packaging sizes vary by supplier, with quantities typically ranging from grams to

kilograms to meet diverse research needs.

Physicochemical and Safety Data
A summary of the key physicochemical properties of 4-Nitrophenethyl bromide is presented

in the table below. This data has been compiled from various supplier and database sources.
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Property Value Source(s)

CAS Number 5339-26-4 [2][8]

Molecular Formula C₈H₈BrNO₂ [2][8]

Molecular Weight 230.06 g/mol [2][8]

Appearance
Slightly yellow to light yellow

crystalline solid
[1][3]

Melting Point 67-70 °C [1]

Boiling Point 116 °C at 0.2 mmHg [1]

Density 1.562 g/cm³ [1]

Refractive Index 1.595 [1]

Purity ≥98% or ≥99% [1][2]

Solubility

Soluble in methanol and

chloroform, partly soluble in

water.

[9]

Safety Information: 4-Nitrophenethyl bromide is classified as an irritant.[8] Safety data sheets

(SDS) from suppliers indicate that it can cause skin and serious eye irritation, and may cause

respiratory irritation.[10][11] It is recommended to handle this compound with appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-

ventilated area.

Synthesis and Potential Impurities
While detailed, step-by-step synthesis protocols are not readily available in the public domain,

a common synthetic route involves the nitration of 2-phenylethyl bromide. One cited method

describes the synthesis from β-bromophenyl ethane using a nitrating mixture of fuming nitric

acid and acetic anhydride in acetic acid at low temperatures.[12]

A generalized workflow for this synthesis is depicted below:

Synthesis workflow of 4-Nitrophenethyl bromide.
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Given this synthetic route, potential impurities could include the starting material (2-phenylethyl

bromide), the ortho- and meta-isomers of the nitrated product, and di-nitrated byproducts. The

purity of the final product is typically ensured by recrystallization. A detailed impurity profile

would be available on a lot-specific Certificate of Analysis from the supplier.

Experimental Applications and Protocols
The primary application of 4-Nitrophenethyl bromide in a research context is as a substrate

for Glutathione S-transferases (GSTs), particularly for the Theta-class isozyme (GST T1-1).[2]

GSTs are a family of enzymes involved in the detoxification of a wide range of xenobiotic and

endogenous compounds. The enzymatic reaction involves the conjugation of the electrophilic

4-nitrophenethyl bromide with the thiol group of glutathione.

The metabolic pathway of 4-Nitrophenethyl bromide via GST conjugation is illustrated below:

4-Nitrophenethyl Bromide

Glutathione S-transferase
(GST T1-1)

Glutathione (GSH)

4-Nitrophenethyl-
Glutathione Conjugate

Conjugation

HBr

Click to download full resolution via product page

Metabolic pathway of 4-Nitrophenethyl bromide.

Glutathione S-Transferase (GST) Activity Assay
While a specific, detailed protocol for a GST assay using 4-Nitrophenethyl bromide is not

readily available in public literature, a general spectrophotometric method can be adapted from

protocols using the more common substrate, 1-chloro-2,4-dinitrobenzene (CDNB).[13][14] The

principle of the assay is to monitor the increase in absorbance at a specific wavelength

resulting from the formation of the glutathione conjugate.
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General Adapted Protocol Outline:

Reagent Preparation:

Prepare a stock solution of 4-Nitrophenethyl bromide in a suitable organic solvent (e.g.,

ethanol or DMSO).

Prepare a stock solution of reduced glutathione (GSH) in an appropriate assay buffer (e.g.,

phosphate buffer, pH 6.5-7.5).

Prepare the enzyme extract (e.g., cell lysate, tissue homogenate, or purified GST).

Assay Procedure:

In a UV-transparent cuvette or 96-well plate, combine the assay buffer, GSH solution, and

the enzyme sample.

Initiate the reaction by adding a specific concentration of the 4-Nitrophenethyl bromide
solution.

Immediately monitor the change in absorbance over time at a predetermined wavelength

(which would need to be empirically determined for the 4-nitrophenethyl-glutathione

conjugate).

A blank reaction containing all components except the enzyme should be run to account

for any non-enzymatic conjugation.

Data Analysis:

Calculate the rate of the reaction (change in absorbance per minute) from the linear

portion of the kinetic curve.

Use the molar extinction coefficient of the product to convert the rate of change in

absorbance to the rate of product formation (e.g., in nmol/min/mg of protein).

The following diagram outlines the general workflow for such a GST assay:
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General workflow for a GST activity assay.

Conclusion
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4-Nitrophenethyl bromide is a readily accessible and important tool for researchers studying

the Glutathione S-transferase enzyme family, particularly the Theta-class. Its well-defined

physicochemical properties and high purity from numerous commercial suppliers make it a

reliable reagent for in vitro studies. While detailed, publicly available experimental protocols

specifically using this substrate are sparse, established methodologies for GST assays can be

adapted for its use. This guide provides a foundational understanding for the procurement and

application of 4-Nitrophenethyl bromide in a research setting. For specific applications, it is

always recommended to consult lot-specific Certificates of Analysis and to optimize assay

conditions empirically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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